Cas no 150443-39-3 (Methanesulfonic acid, trifluoro-, ethenylmethyl-2-propenylsilyl ester)

Methanesulfonic acid, trifluoro-, ethenylmethyl-2-propenylsilyl ester structure

150443-39-3 structure

Product Name:Methanesulfonic acid, trifluoro-, ethenylmethyl-2-propenylsilyl ester

CAS No:150443-39-3

Molecular Formula:C₇H₁₁O₃F₃SiS

Molecular Weight:260.306

CID:3791385

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Methanesulfonic acid, trifluoro-, ethenylmethyl-2-propenylsilyl ester Properties

Names and Identifiers

- Methanesulfonic acid, trifluoro-, ethenylmethyl-2-propenylsilyl ester
- Methanesulfonic acid, 1,1,1-trifluoro-, ethenylmethyl-2-propen-1-ylsilyl ester

Methanesulfonic acid, trifluoro-, ethenylmethyl-2-propenylsilyl ester Related Literature

1. Redox active molybdophosphate produced by Cu3(PO4)2 nanospheres for enhancing enzyme-free electrochemical immunoassay of C-reactive protein†

Xiaofeng Tan,Lianhua Zhang,Xiaobo Deng,Luyang Miao,He Li,Gengxiu zheng New J. Chem., 2017,41, 11867-11871
2. Visible to infrared plasmonic absorption from silver nanostructures enabled by microreactor-assisted solution deposition

Chang-Ho Choi,Elizabeth Allan-Cole,Chih-hung Chang CrystEngComm, 2017,19, 1265-1272
3. Sequestration of ruthenium residues via efficient fluorous-enyne termination†

Xuelin Sui,Chenxiao Wang,Will R. Gutekunst Polym. Chem., 2023,14, 3160-3165
4. Macroporous double-network cryogels: formation mechanism, enhanced mechanical strength and temperature/pH dual sensitivity†

Qian Zhao,Jianzhong Sun,Xiaofei Wu,Yuteng Lin Soft Matter, 2011,7, 4284-4293
5. Novel 3D-networked melamine–naphthalene–polyamic acid nanofillers doped in vinyl ester resin for higher flame retardancy

Ravi Kumar Cheedarala,M. N. Prabhakar,Beom Gon Cho,Young Bin Park,Jung Il Song Mater. Adv., 2021,2, 4339-4351
6. Enhanced photocatalytic hydrogen peroxide production activity of imine-linked covalent organic frameworks via modification with functional groups†

Yepeng Yang,Juanxue Kang,Yuan Li,Jingjing Liang,Jiaxuan Liang,Liang Jiang,Daomei Chen,Jiao He,Yongjuan Chen,Jiaqiang Wang New J. Chem., 2022,46, 21605-21614
7. The oxidation of organic nitrogen compounds with lead tetra-acetate

Q. Rev. Chem. Soc., 1971,25, 407-429
8. Engineering Er3+-sensitized nanocrystals to enhance NIR II-responsive upconversion luminescence†

Hong Wang,Yang Xu,Tao Pang,Baojiu Chen,Fangyun Xin,Mingming Xing,Meng Tian,Yao Fu,Xixian Luo,Ying Tian Nanoscale, 2022,14, 962-968
9. Low-energy electron interaction with 2-(trifluoromethyl)acrylic acid, a potential component for EUVL resist material†

Reza Tafrishi,Daniela Torres-Diaz,Lionel Amiaud,Anne Lafosse,Oddur Ingólfsson Phys. Chem. Chem. Phys., 2023,25, 17987-17998
10. 65. The unsaturation and tautomeric mobility of heterocyclic compounds. Part XI. α- and β-Naphthoxazole and 5-bromobenzoxazole derivatives. The ultra-violet absorption spectra of some tautomeric selenazoles

J. Chem. Soc., 1938, 321-329

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